Cas no 67804-54-0 (5-methyl-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 5-methyl-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 67804-54-0
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• CID: 3048005
• PubChem ID: 85960151
• Update Time: 2025-11-02

5-methyl-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 5-methylisothiazolidine 1,1-dioxide
• Butansultam-(2,4);1,3-butane-sultam;2,4-butanesultam;5-Methyl-isothiazolidin-1,1-dioxid;5-methyl-isothiazolidine 1,1-dioxide;5-methylisothiazolidine-1,1-dioxide;
• 5-methyl-1lambda6,2-thiazolidine-1,1-dione
• 67804-54-0
• 5-methyl-1
• DTXSID401280348
• DTXCID101711095
• Isothiazolidine, 5-methyl-, 1,1-dioxide
• 870-987-8
• EN300-1615840
• VLCIZRGGXDWGSO-UHFFFAOYSA-N
• 5-methyl-1,2-thiazolidine-1,1-dione
• SCHEMBL14686974
• 5-methyl-1,2-thiazolidine 1,1-dioxide
• SCA80454
• AT12412
• E?,2-thiazolidine-1,1-dione

• Inchi： 1S/C4H9NO2S/c1-4-2-3-5-8(4,6)7/h4-5H,2-3H2,1H3
• InChI Key： VLCIZRGGXDWGSO-UHFFFAOYSA-N
• SMILES： S1(C(C)CCN1)(=O)=O

Computed Properties

• Exact Mass: 135.03500
• Monoisotopic Mass: 135.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 1.10760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 5-methyl-1lambda6,2-thiazolidine-1,1-dione

5-methyl-1lambda6,2-thiazolidine-1,1-dione (CAS No. 67804-54-0): A Comprehensive Overview

5-methyl-1lambda6,2-thiazolidine-1,1-dione (CAS No. 67804-54-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This heterocyclic compound, featuring a thiazolidine core with a methyl substituent and sulfone functional groups, represents an important building block in medicinal chemistry and material science. The growing interest in sulfur-containing heterocycles for drug discovery has positioned this compound as a valuable research target.

The molecular structure of 5-methyl-1lambda6,2-thiazolidine-1,1-dione combines several pharmacologically relevant features, making it particularly interesting for researchers investigating enzyme inhibitors and metabolic modulators. Recent studies have explored its potential as a scaffold for developing compounds targeting inflammatory pathways and oxidative stress-related conditions, topics that remain highly relevant in current biomedical research. The compound's sulfone group contributes to its polarity and potential for forming specific molecular interactions, which is crucial for biological activity.

In synthetic chemistry, 5-methyl-1lambda6,2-thiazolidine-1,1-dione serves as a versatile intermediate for constructing more complex molecular architectures. Its reactivity profile allows for various transformations, particularly at the thiazolidine ring and the sulfone moiety. Researchers have utilized this compound in the development of heterocyclic libraries for high-throughput screening, addressing the pharmaceutical industry's need for diverse molecular scaffolds. The growing emphasis on fragment-based drug design has further increased the demand for such specialized building blocks.

The physicochemical properties of 5-methyl-1lambda6,2-thiazolidine-1,1-dione contribute to its utility in various applications. With moderate water solubility and good stability under standard conditions, this compound offers practical advantages for laboratory use and formulation development. Its molecular weight and polar surface area make it particularly interesting for researchers focusing on drug-likeness parameters and bioavailability optimization, key considerations in modern drug discovery programs.

Recent advancements in green chemistry have also explored more sustainable synthetic routes to 5-methyl-1lambda6,2-thiazolidine-1,1-dione and related compounds. The development of catalyst-free and solvent-minimized protocols aligns with the pharmaceutical industry's growing commitment to environmentally friendly processes. These innovations address frequently searched topics such as green synthesis of heterocycles and sustainable medicinal chemistry, reflecting current trends in chemical research.

Analytical characterization of 5-methyl-1lambda6,2-thiazolidine-1,1-dione typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's distinct spectral signatures facilitate its identification and purity assessment, important considerations for quality control in research applications. Recent publications have detailed advanced analytical methods for similar sulfur-nitrogen heterocycles, responding to the scientific community's need for reliable characterization protocols.

The commercial availability of 5-methyl-1lambda6,2-thiazolidine-1,1-dione from specialty chemical suppliers has increased in recent years, reflecting growing demand from academic and industrial researchers. Current market trends show particular interest from organizations working on fragment-based screening and medicinal chemistry optimization. The compound's pricing and availability are frequently monitored by research groups seeking cost-effective building blocks for their synthetic programs.

Safety considerations for handling 5-methyl-1lambda6,2-thiazolidine-1,1-dione follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with commonly searched laboratory safety guidelines and best practices for handling research chemicals.

Future research directions for 5-methyl-1lambda6,2-thiazolidine-1,1-dione may explore its potential in emerging areas such as covalent drug discovery and targeted protein degradation. The compound's structural features make it a candidate for investigating novel therapeutic modalities, particularly in the context of undruggable targets that challenge conventional drug discovery approaches. These applications correspond to trending topics in pharmaceutical research and frequently appear in scientific literature searches.

In conclusion, 5-methyl-1lambda6,2-thiazolidine-1,1-dione (CAS No. 67804-54-0) represents a valuable chemical entity with diverse research applications. Its unique combination of structural features and synthetic versatility ensures continued interest from the scientific community. As research into sulfur-containing heterocycles advances, this compound is likely to play an important role in developing new therapeutic agents and functional materials, addressing many current challenges in chemistry and life sciences.